Cas no 1805211-09-9 (2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine)

2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine is a fluorinated pyridine derivative with a unique structural configuration, featuring both amino and hydroxy functional groups alongside a difluoromethyl substituent. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of fluorine enhances metabolic stability and lipophilicity, while the hydroxyl and methoxy groups provide reactive sites for further derivatization. Its well-defined heterocyclic framework makes it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactive functional groups.

2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine structure

1805211-09-9 structure

Product Name:2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine

CAS No:1805211-09-9

MF:C₇H₈F₂N₂O₂

MW:190.147428512573

CID:4916964

Update Time:2025-05-25

2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine
- Inchi： 1S/C7H8F2N2O2/c1-13-5-3(6(8)9)2-4(12)11-7(5)10/h2,6H,1H3,(H3,10,11,12)
- InChI Key： AJUCWTFISSKYRR-UHFFFAOYSA-N
- SMILES： FC(C1=CC(NC(=C1OC)N)=O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 297
XLogP3: -0.4
Topological Polar Surface Area: 64.4

2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024005353-500mg	2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine	1805211-09-9	97%	500mg	$940.80	2022-04-01
Alichem	A024005353-1g	2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine	1805211-09-9	97%	1g	$1,713.60	2022-04-01

2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine Related Literature

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5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

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Additional information on 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine

Introduction to 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine (CAS No. 1805211-09-9)

The compound 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine, identified by the CAS registry number CAS No. 1805211-09-9, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative exhibits unique properties due to its functional groups, including the amino, hydroxy, methoxy, and difluoromethyl substituents. Recent studies have highlighted its role in drug design, particularly in the development of bioactive compounds targeting specific therapeutic areas.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine. Researchers have employed multi-component reactions and catalytic processes to optimize its production, ensuring high purity and yield. The molecule's structural diversity makes it a valuable building block for constructing more complex molecules with enhanced pharmacological profiles.

The biological activity of 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine has been a focal point of recent investigations. Studies indicate that this compound exhibits potent antioxidant and anti-inflammatory properties, which could be harnessed in developing novel therapeutic agents. Additionally, its ability to modulate enzyme activity suggests potential applications in treating conditions such as neurodegenerative diseases and metabolic disorders.

In the context of drug discovery, 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine has shown promise as a lead compound for designing selective inhibitors of key enzymes involved in disease pathways. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated its evaluation in preclinical models, paving the way for potential clinical trials.

The integration of computational chemistry tools has further enhanced our understanding of the molecular interactions of 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine. Advanced molecular modeling techniques have provided insights into its binding affinity with target proteins, aiding in the rational design of more effective drug candidates.

In conclusion, 2-Amino-4-(difluoromethyl)-6-hydroxy-3-methoxypyridine, with its unique chemical structure and diverse functional groups, represents a significant advancement in organic synthesis and drug discovery. Its continued exploration holds great promise for addressing unmet medical needs and contributing to the development of innovative therapeutic solutions.